Cas no 15893-46-6 (L-Phenylalaninamide,L-phenylalanyl-)

• Product Name: L-Phenylalaninamide,L-phenylalanyl-
• CAS No: 15893-46-6
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 167283
• PubChem ID: 85169
• Update Time: 2025-04-19

L-Phenylalaninamide,L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-phenylalanyl-
• 2-amino-N-(1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide
• phenylalanyl-phenylalanine amide
• L-Phe-L-phe-amide
• CHEMBL108438
• (S)-2-amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-phenylpropanamide
• 15893-46-6
• L-Phenylalanine-L-phenylalanylamide
• MQ5FV9R7B9
• H-Phe-Phe-NH2
• (2S)-2-[(2S)-2-AMINO-3-PHENYLPROPANAMIDO]-3-PHENYLPROPANAMIDE
• L-Phenylalaninamide, L-phenylalanyl-
• l-phenylalanyl-l-phenylalaninamide
• AKOS040753525
• (S)-2-Amino-N-((S)-1-carbamoyl-2-phenyl-ethyl)-3-phenyl-propionamide
• Phe-phe-amide
• BDBM50188489
• XXPXQEQOAZMUDD-HOTGVXAUSA-N
• Phenylalanylphenylalanylamide
• (2S)-2-amino-N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]-3-phenylpropanamide

• Inchi： 1S/C18H21N3O2/c19-15(11-13-7-3-1-4-8-13)18(23)21-16(17(20)22)12-14-9-5-2-6-10-14/h1-10,15-16H,11-12,19H2,(H2,20,22)(H,21,23)/t15-,16-/m0/s1
• InChI Key： XXPXQEQOAZMUDD-HOTGVXAUSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)N)N[C@H](C(N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.16353
• Monoisotopic Mass: 311.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.2A^2

Experimental Properties

• Density: 1.196
• Boiling Point: 620.7°Cat760mmHg
• Flash Point: 329.2°C
• Refractive Index: 1.603
• PSA: 98.21